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Compound of Interest

Compound Name: 1,1,2-Trifluoroethane

Cat. No.: B1584508

For researchers, scientists, and drug development professionals seeking sustainable solvent
alternatives, a thorough evaluation of any new candidate is paramount. This guide addresses
the current state of knowledge regarding 1,1,2-Trifluoroethane (HFC-143) as a potential green
solvent. However, a comprehensive review of publicly available scientific literature reveals a
significant lack of experimental data to validate its efficacy and environmental credentials in
comparison to established green and conventional solvents.

While some fundamental physical and environmental properties of 1,1,2-Trifluoroethane are
known, there is a notable absence of published studies demonstrating its performance in key
applications such as chemical synthesis or extractions. Consequently, a direct, data-driven
comparison with other solvents regarding reaction yields, selectivity, or solubility performance is
not possible at this time.

Physicochemical and Environmental Properties

The available data for 1,1,2-Trifluoroethane is summarized in the table below. It is a colorless
gas at room temperature with a boiling point of 5 °C.[1][2] Its Global Warming Potential (GWP)
over a 100-year period is 397.[2] As a hydrofluorocarbon (HFC), it does not contain chlorine or
bromine, and therefore its Ozone Depletion Potential (ODP) is considered to be zero.[3]
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Property Value Reference
Chemical Formula C2H3F3 [1]

Molar Mass 84.04 g/mol [1]

Boiling Point 5°C [11[2]
Melting Point -84 °C [2]
Appearance Colorless gas [1][2]

Global Warming Potential

397 [2]
(100-year)

Ozone Depletion Potential 0 (inferred as an HFC) [3]

Safety and Toxicity

Toxicological information on 1,1,2-Trifluoroethane is limited. It is classified as a neurotoxin that
can cause acute solvent syndrome and acts as a simple asphyxiant.[1] Inhalation lethal-
concentration studies in animals have shown it to cause acute pulmonary edema and changes
in the liver and kidneys.[1]

Lack of Comparative Performance Data and
Experimental Protocols

A critical gap in the current body of scientific knowledge is the absence of studies that
benchmark the performance of 1,1,2-Trifluoroethane against other solvents. To be validated
as a "green" alternative, a solvent must not only exhibit favorable environmental and safety
profiles but also demonstrate practical utility and efficiency in chemical processes. Such data,
including comparative reaction yields, product purity, and solubility of various solutes, are not
available for 1,1,2-Trifluoroethane.

Furthermore, this review could not identify any detailed experimental protocols for chemical
reactions, extractions, or other processes where 1,1,2-Trifluoroethane is employed as the
primary solvent. This lack of established methodologies hinders its consideration for practical
applications in research and development.
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Logical Relationship of Known Properties

The following diagram illustrates the known characteristics of 1,1,2-Trifluoroethane.

1,1,2-Trifluoroethane Environmental Profile Safety Profile

Chemical Formula: C2H3F3 Molar Mass: 84.04 g/mol Boiling Point: 5 °C Melting Point: -84 °C GWP (100-year): 397 ODP: 0 (HFC) Simple Asphyxiant Potential for organ damage at high concentrations
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Known Properties of 1,1,2-Trifluoroethane

In conclusion, while 1,1,2-Trifluoroethane possesses a low boiling point and a moderate GWP,
the current lack of performance data and established experimental protocols prevents its
validation as a green solvent. Further research and comprehensive comparative studies are
required to determine its potential role in sustainable chemistry. Professionals in the field
should exercise caution and rely on well-validated green solvents for their applications until
such data becomes available.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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¢ To cite this document: BenchChem. [1,1,2-Trifluoroethane: An Unvalidated Candidate in the
Green Solvent Landscape]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1584508#validation-of-1-1-2-trifluoroethane-as-a-
green-solvent]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426
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